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Compound of Interest

4-Bromo-3-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B054369

An In-depth Technical Guide to the Commercial Availability of 4-Bromo-3-
(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of 4-Bromo-3-
(trifluoromethyl)pyridine, a key building block in the development of novel pharmaceuticals
and agrochemicals. The information is tailored for professionals in research and development
who require reliable sources for this reagent.

Chemical Identity and Properties

4-Bromo-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative. It is important to
distinguish between the free base and its hydrobromide salt, as both are commercially
available and may be listed under different CAS numbers.
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lw.Chemical
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yridine (trifluoromethyl)p
yridine
l#.Chemical
4-Bromo-3- structure of 4-
(trifluoromethyl)p  Bromo-3-
o _ 1354425-60-7 CeHaBr2F3N 306.91 g/mol [2]
yridine (trifluoromethyl)p
hydrobromide yridine
hydrobromide

Commercial Availability and Suppliers

4-Bromo-3-(trifluoromethyl)pyridine and its hydrobromide salt are available from a range of
chemical suppliers, primarily in research and development quantities. While some suppliers
may offer larger quantities upon request, publicly available pricing is generally for milligram to
gram scales.

The following table summarizes the availability of 4-Bromo-3-(trifluoromethyl)pyridine and its
hydrobromide salt from various suppliers. Please note that availability and pricing are subject to
change and should be confirmed directly with the supplier.
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Experimental Protocols: A Representative Synthetic
Approach

While detailed, validated protocols for the large-scale synthesis of 4-Bromo-3-
(trifluoromethyl)pyridine are not readily available in the public domain, a plausible synthetic
route can be devised based on established pyridine chemistry. The following represents a
generalized, multi-step synthesis that could be adapted for this purpose.

A Note on Synthesis: The synthesis of trifluoromethylpyridines often involves the chlorination
and subsequent fluorination of picoline precursors.[9][10] Direct bromination of a pre-formed
trifluoromethylpyridine can be challenging due to the electron-withdrawing nature of the
trifluoromethyl group, which deactivates the pyridine ring towards electrophilic substitution.[11]

A potential synthetic pathway is outlined below.
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Step 1: Synthesis of 3-(Trifluoromethyl)pyridine

Chlorination (e.g., CI2, UV light)

@-(Trichloromethyl)pyridine)

Fluorination (e.g., HF)

@-(Trifluoromethyl)pyridine)

Oxidation (e.g., m-CPBA)
Step 2: N{Oxidation

@-(TrifIuoromethyl)pyridine-N-oxide)

Bromination (e.g., POBr3)

Step 3: Bromination

G-Bromo-S-(triﬂuoromethyl)pyridine-N-oxideD

Reduction (e.g., PCI3)

Step 4: Deoxygenation

@—Bromo—3—(trifluoromethyl)pyridinea

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 4-Bromo-3-(trifluoromethyl)pyridine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b054369?utm_src=pdf-body-img
https://www.benchchem.com/product/b054369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Disclaimer: This is a theoretical pathway and has not been validated. The specific reagents and
reaction conditions would require significant optimization and safety assessment for any scale

of synthesis.

Procurement Workflow for Research and
Development

The process of acquiring 4-Bromo-3-(trifluoromethyl)pyridine for research purposes typically
follows a standard procurement workflow.

Researcher/Scic Procurement Depart Chemical Supplier

Identify Need for w Search Supplier Databas: Select Supplr Based o
[AD Identify wdme‘»&gg e s mD—»[pu PP e, Load Time, Submit Purchase Requisitio Approve Reqisi Generate Purchase Order [ e Pur hassodj ( Odevandsmpccmpoundj

Receive and Verify Compound [<——

Click to download full resolution via product page

Caption: Typical procurement workflow for acquiring research chemicals.

Conclusion

4-Bromo-3-(trifluoromethyl)pyridine and its hydrobromide salt are commercially available,
primarily for small-scale research and development purposes. For larger, commercial-scale
guantities, direct inquiry with manufacturers and custom synthesis providers is recommended.
The synthesis of this compound is non-trivial, and the provided pathway serves as a
conceptual guide. Researchers should carefully consider the available forms and purities when
sourcing this important building block for their discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

